Cas no 81873-08-7 (Forskolin J)

• Product Name: Forskolin J
• CAS No: 81873-08-7
• MF: C₂₄H₃₆O₈
• MW: 452.537848472595
• CID: 837508
• PubChem ID: 23254517
• Update Time: 2025-05-25

Forskolin J Chemical and Physical Properties

Names and Identifiers

• Forskolin J
• (3R,4aR,5S,6S,6aS,10S,10aR,10bS)-10,10b-Dihydroxy-3,4a,7,7,10a-pe ntamethyl-1-oxo-3-vinyldodecahydro-1H-benzo[f]chromene-5,6-diyl d iacetate
• [ "" ]
• (3R,4aR,5S,6S,6aS,10S,10aR,10bS)-5,6-Bis(acetyloxy)-3-ethenyldodecahydro-10,10b-dihydroxy-3,4a,7,7,10a-pentamethyl-1H-naphtho[2,1-b]pyran-1-one (ACI)
• 1H-Naphtho[2,1-b]pyran-1-one, 5,6-bis(acetyloxy)-3-ethenyldodecahydro-10,10b-dihydroxy-3,4a,7,7,10a-pentamethyl-, [3R-(3α,4aβ,5β,6β,6aα,10α,10aβ,10bα)]- (ZCI)
• 6-Acetylforskolin
• 6-O-Acetylforskolin
• ForskolinJ
• 6-Acetylforskolin; 6-O-Acetylforskolin
• [(3R,4aR,5S,6S,6aS,10S,10aR,10bS)-5-acetyloxy-3-ethenyl-10,10b-dihydroxy-3,4a,7,7,10a-pentamethyl-1-oxo-5,6,6a,8,9,10-hexahydro-2H-benzo[f]chromen-6-yl] acetate
• FS-9064
• 81873-08-7
• ZSBZMJGJWOYRBW-JZLRHMRTSA-
• AKOS032948625
• InChI=1/C24H36O8/c1-9-21(6)12-16(28)24(29)22(7)15(27)10-11-20(4,5)18(22)17(30-13(2)25)19(31-14(3)26)23(24,8)32-21/h9,15,17-19,27,29H,1,10-12H2,2-8H3/t15-,17-,18-,19-,21-,22-,23+,24-/m0/s1

• Inchi： 1S/C24H36O8/c1-9-21(6)12-16(28)24(29)22(7)15(27)10-11-20(4,5)18(22)17(30-13(2)25)19(31-14(3)26)23(24,8)32-21/h9,15,17-19,27,29H,1,10-12H2,2-8H3/t15-,17-,18-,19-,21-,22-,23+,24-/m0/s1
• InChI Key： ZSBZMJGJWOYRBW-JZLRHMRTSA-N
• SMILES： C[C@]12[C@@H](O)CCC(C)(C)[C@@H]1[C@H](OC(=O)C)[C@H](OC(=O)C)[C@]1(O[C@@](CC([C@]21O)=O)(C)C=C)C

Computed Properties

• Exact Mass: 452.241
• Monoisotopic Mass: 452.241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 851
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119A^2
• XLogP3: 1.6

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 530.7±50.0 °C at 760 mmHg
• Flash Point: 170.2±23.6 °C
• PSA: 119.36000
• LogP: 2.09070
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

Forskolin J Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Forskolin J

Forskolin J: A Comprehensive Overview

Forskolin J, identified by the CAS Registry Number 81873-08-7, is a bioactive compound that has garnered significant attention in the fields of pharmacology, traditional medicine, and modern drug discovery. Derived from the plant Plectranthus barbatus, commonly known as the Indian coleus, Forskolin J is a diterpenoid compound with a complex molecular structure. Its unique properties have made it a subject of extensive research, particularly in relation to its potential therapeutic applications.

The chemical structure of Forskolin J is characterized by a labdane diterpene skeleton, which contributes to its diverse biological activities. Recent studies have highlighted its role as a potent activator of adenosine monophosphate-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. This property has positioned Forskolin J as a promising candidate for the development of treatments targeting metabolic disorders, such as obesity and type 2 diabetes.

One of the most significant breakthroughs in Forskolin J research involves its anti-inflammatory and antioxidant properties. Emerging evidence suggests that it can effectively mitigate oxidative stress and reduce inflammation, making it a potential therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, preclinical studies have demonstrated its ability to modulate cellular signaling pathways, further underscoring its therapeutic potential.

The application of Forskolin J extends beyond pharmacology into the realm of cosmetology. Its anti-inflammatory and antioxidant properties make it an appealing ingredient in skincare products, particularly for addressing issues such as acne, skin aging, and hyperpigmentation. Recent advancements in delivery systems have enhanced its bioavailability, allowing for more effective topical application.

In terms of research trends, there has been a growing interest in exploring the combination of Forskolin J with other bioactive compounds to enhance its efficacy and minimize potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for innovative formulations that could revolutionize the treatment of chronic diseases.

From an environmental perspective, the sustainable sourcing of Forskolin J remains a critical consideration. Efforts are underway to optimize extraction techniques and explore synthetic pathways to ensure a consistent supply without depleting natural resources. These initiatives align with global sustainability goals and highlight the importance of responsible resource management in natural product research.

In conclusion, Forskolin J represents a multifaceted compound with vast potential across various domains. Its unique chemical properties, coupled with cutting-edge research advancements, position it as a key player in future therapeutic developments. As ongoing studies continue to unravel its full spectrum of benefits, Forskolin J stands at the forefront of natural product innovation.